![molecular formula C10H10N2O3 B6258463 methyl 8-methoxyimidazo[1,5-a]pyridine-5-carboxylate CAS No. 1427451-67-9](/img/no-structure.png)
methyl 8-methoxyimidazo[1,5-a]pyridine-5-carboxylate
Overview
Description
Methyl 8-methoxyimidazo[1,5-a]pyridine-5-carboxylate is an organic compound that is used in various scientific research applications. It is a heterocyclic compound that contains nitrogen and oxygen atoms, and is composed of a five-membered ring with an additional methyl group attached. Its chemical formula is C10H10N2O3, and it is a white solid at room temperature. Methyl 8-methoxyimidazo[1,5-a]pyridine-5-carboxylate has a variety of properties, including high solubility in organic solvents, low toxicity, and stability in aqueous solutions.
Scientific Research Applications
Methyl 8-methoxyimidazo[1,5-a]pyridine-5-carboxylate has a variety of applications in scientific research. It is used as a ligand in coordination chemistry, and has been used in the synthesis of various transition metal complexes. It is also used in the synthesis of various organic compounds, such as amides, esters, and amines. Methyl 8-methoxyimidazo[1,5-a]pyridine-5-carboxylate has also been used in the synthesis of various pharmaceuticals, such as anticonvulsants and anti-inflammatory drugs.
Mechanism of Action
Methyl 8-methoxyimidazo[1,5-a]pyridine-5-carboxylate acts as a chelating agent, forming complexes with transition metals. The complexation of the ligand with a metal ion is thought to be due to the formation of a five-membered ring around the metal ion, which is stabilized by the presence of the methyl group. This complexation process is thought to be responsible for the various properties of the compound, such as its high solubility in organic solvents and its stability in aqueous solutions.
Biochemical and Physiological Effects
Methyl 8-methoxyimidazo[1,5-a]pyridine-5-carboxylate has been studied for its potential biochemical and physiological effects. It has been found to have antioxidant, anti-inflammatory, and antifungal properties. It has also been found to have potential anti-cancer properties, and has been studied for its potential to inhibit the growth of various types of cancer cells.
Advantages and Limitations for Lab Experiments
Methyl 8-methoxyimidazo[1,5-a]pyridine-5-carboxylate has several advantages when used in laboratory experiments. Its high solubility in organic solvents and its stability in aqueous solutions make it an ideal compound for use in various synthesis reactions. It is also relatively non-toxic, making it safe to handle in laboratory settings. However, its use in laboratory experiments is limited by its low reactivity, which can make it difficult to use in certain synthesis reactions.
Future Directions
Methyl 8-methoxyimidazo[1,5-a]pyridine-5-carboxylate has potential applications in various fields of research, including pharmaceuticals, materials science, and biochemistry. Further research is needed to explore its potential as a ligand in coordination chemistry, as well as its potential applications in the synthesis of various organic compounds. Additionally, further research is needed to explore its potential biochemical and physiological effects, as well as its potential to inhibit the growth of various types of cancer cells. Finally, further research is needed to explore its potential to be used in various materials science applications, such as in the synthesis of polymers and nanomaterials.
Synthesis Methods
Methyl 8-methoxyimidazo[1,5-a]pyridine-5-carboxylate can be synthesized through a variety of methods, including the reaction of 8-methoxy-1,5-diaminopyridine and methyl chloroformate. This reaction is carried out in a solvent such as dimethylformamide (DMF) at a temperature of 40°C. The reaction is usually complete within one hour, and the product is a white solid that can be filtered and dried for further use.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 8-methoxyimidazo[1,5-a]pyridine-5-carboxylate involves the reaction of 2-methoxy-3-pyridinecarboxaldehyde with ethyl cyanoacetate to form ethyl 2-(2-methoxy-3-pyridinyl)acrylate, which is then reacted with hydrazine hydrate to form methyl 8-methoxyimidazo[1,5-a]pyridine-5-carboxylate.", "Starting Materials": [ "2-methoxy-3-pyridinecarboxaldehyde", "ethyl cyanoacetate", "hydrazine hydrate" ], "Reaction": [ "Step 1: React 2-methoxy-3-pyridinecarboxaldehyde with ethyl cyanoacetate in the presence of a base catalyst to form ethyl 2-(2-methoxy-3-pyridinyl)acrylate.", "Step 2: React ethyl 2-(2-methoxy-3-pyridinyl)acrylate with hydrazine hydrate in the presence of a reducing agent to form methyl 8-methoxyimidazo[1,5-a]pyridine-5-carboxylate." ] } | |
CAS RN |
1427451-67-9 |
Product Name |
methyl 8-methoxyimidazo[1,5-a]pyridine-5-carboxylate |
Molecular Formula |
C10H10N2O3 |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
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